Cas no 2761-72-0 (Carbonochloridic acid, 4-(1-methylethenyl)phenyl ester)

• Product name: Carbonochloridic acid, 4-(1-methylethenyl)phenyl ester
• CAS No: 2761-72-0
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 238252
• PubChem ID: 19829035

Carbonochloridic acid, 4-(1-methylethenyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-(1-methylethenyl)phenyl ester
• (4-prop-1-en-2-ylphenyl) carbonochloridate
• 4-(Prop-1-en-2-yl)phenyl carbonochloridate
• SCHEMBL7061315
• 2761-72-0
• DTXSID60600404

• Inchi： InChI=1S/C10H9ClO2/c1-7(2)8-3-5-9(6-4-8)13-10(11)12/h3-6H,1H2,2H3
• InChI Key： QNZWAGASOUVTAF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)OC1C=CC(C(C)=C)=CC=1

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes